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Compound of Interest

Compound Name: RO-09-4609

Cat. No.: B15558792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of stock solutions

of RO-09-4609, a potent and selective inhibitor of Candida albicans N-myristoyltransferase

(CaNmt). Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results.

Compound Information
RO-09-4609 is an experimental antifungal agent. Key chemical properties are summarized

below.

Property Value

Molecular Weight 368.43 g/mol

Appearance Solid powder

CAS Number 279230-20-5

Solubility and Storage
Proper solvent selection and storage are crucial for maintaining the stability and activity of RO-
09-4609.
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Solvent
Maximum Known
Solubility

Storage Conditions (Stock
Solution)

DMSO
Data not specified, but known

to be soluble[1]

Short-term (days to weeks): 0-

4°C[1] Long-term (months to

years): -20°C[1]

Note: It is recommended to perform a solubility test to determine the maximum concentration in

your specific batch of DMSO.

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RO-09-4609 in DMSO.

Materials:

RO-09-4609 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Compound: Allow the vial of RO-09-4609 powder to come to room temperature

before opening to prevent condensation.
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Weigh Compound: Tare a sterile microcentrifuge tube or vial on a calibrated analytical

balance. Carefully weigh out the desired amount of RO-09-4609. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.68 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 368.43 g/mol = 0.00368 g = 3.68 mg

Add Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the tube

containing the RO-09-4609 powder. To prepare 1 mL of a 10 mM stock, add 1 mL of DMSO.

Dissolve Compound: Close the tube or vial securely and vortex thoroughly until the

compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in

dissolution, but be cautious of potential compound degradation. Visually inspect the solution

to ensure no solid particles remain.

Aliquot and Store: For ease of use and to minimize freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots

at -20°C for long-term storage.[1] For short-term storage, 0-4°C is acceptable.[1]

Visualized Workflows and Pathways
The following diagrams illustrate the stock solution preparation workflow and a hypothetical

signaling pathway for RO-09-4609.
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Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing Stock Solutions of RO-09-4609: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558792#how-to-prepare-ro-09-4609-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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